Cas no 3690-10-6 (Zebularine)

• Product Name: Zebularine
• CAS No: 3690-10-6
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• MDL: MFCD04973699
• CID: 305311
• PubChem ID: 253660306
• Update Time: 2025-07-17

Zebularine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-b-D-ribofuranosyl-
• Zebularine
• 2-Pyrimidone-1-Beta-D-Riboside
• 4-Deoxyuridine
• Zebularine (NSC 309132)
• [14C]-Zebularine
• 1--D-Ribofuranosyl-2(1H)-pyrimidinone
• 2(1H)-Pyrimidinone, 1-.β.-D-ribofuranosyl-
• 2(1H)-PyriMidinone,1-b-D-ribofuranosyl
• 4-Deoyuridine
• NSC309132
• Pyrimidin-2-one-D-Ribofuranoside
• 1-(β-D-Ribofuranosyl)-1,2-dihydropyrimidin-2-one
• 2-Pyrimidone-1-β-D-riboside
• Pyrimidin-2-one ribonucleoside
• Pyrimidin-2-one beta-ribofuranoside
• Pyrimidin-2-one beta-D-ribofuranoside
• 1-beta-D-ribofuranosylpyrimidin-2(1H)-one
• 1-beta-D-ribofuranosyl-2(1H)-pyrimidinone
• 7A9Y5SX0GY
• 2(1H)-Pyrimidinone, 1-beta-D-ribofuranosyl-
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofura
• RPQZTTQVRYEKCR-WCTZXXKLSA-N
• UNII-7A9Y5SX0GY
• A823445
• MFCD04973699
• DS-11855
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-Hydroxymethyl-Tetrahydro-Furan-2-yl)-1H-Pyrimidin-2-one
• HY-13420
• DTXSID20958099
• J-700277
• NSC309132;4-Deoxyuridine
• BDBM50226311
• C9H12N2O5
• SCHEMBL13032
• CHEMBL504567
• URIDINE, 4-DEOXY-
• DB03068
• pyrimidin-2-one-ribonucleoside
• CS-3403
• 1-Pentofuranosylpyrimidin-2(1H)-one
• BP-58607
• 3690-10-6
• 1-(beta-D-ribofuranosyl)pyrimidin-2(1H)-one
• 1-?-D-Ribofuranosyl-2(1H)-pyrimidinone
• 2(1H)-Pyrimidinone, 1-.beta.-D-ribofuranosyl-
• NSC-309132
• 1-(beta-D-Ribofuranosyl)-1,2-dihydropyrimidin-2-one
• Zebularine, >=98% (HPLC), solid
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• ZE8
• 1-beta-D-Ribofuranosyl-2(1H)-pyrimidino ne
• HMS3677C14
• 1-(.BETA.-D-RIBOFURANOSYL)-2-PYRIMIDONE
• NSC 309132; Pyrimidin-2-one beta-D-ribofuranoside; Zebularine;1-beta-D-Ribofuranosyl-2(1H)-pyrimidinone;1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidin-2(1H)-one;Zebularine
• NS00011709
• CHEBI:46938
• HB1378
• HMS3413C14
• AKOS024457033
• BRD-K87714311-001-01-9
• 4pd7
• NSC 309132
• GTPL4729
• NCGC00159549-02
• Q8068322
• PYRIMIDIN-2-ONE .BETA.-D-RIBOFURANOSIDE
• DHZ
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 1-.BETA.-D-RIBOFURANOSYL-2(1H)-PYRIMIDINONE
• 4-Deoxy-3'-deoxy-3'-fluoro uridine
• DA-59262
• BRD-K87714311-001-02-7
• 1-ss-D-Ribofuranosyl-2(1H)-pyrimidinone; 4-Deoxyuridine; NSC 309132; Pyrimidin-2-one ss-D-Ribofuranoside

• MDL： MFCD04973699
• Inchi： 1S/C9H12N2O5/c12-4-5-6(13)7(14)8(16-5)11-3-1-2-10-9(11)15/h1-3,5-8,12-14H,4H2/t5-,6-,7-,8-/m1/s1
• InChI Key： RPQZTTQVRYEKCR-WCTZXXKLSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=CC=C1)=O)O)O

Computed Properties

• Exact Mass: 228.07500
• Monoisotopic Mass: 228.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: solid
• Density: 1.73
• Melting Point: 160-162?C
• Boiling Point: 499°C at 760 mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.70
• Solubility: DMSO: 16 mg/mL, soluble
• PSA: 104.81000
• LogP: -2.14520

Zebularine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：UW7539720
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Zebularine

Introduction to Zebularine (CAS No. 3690-10-6) in Modern Chemical Biology and Medicine

Zebularine, a naturally occurring pyrimidine derivative, is a compound of significant interest in the field of chemical biology and pharmaceutical research. With the chemical formula C₈H₉N₅O₂, its CAS number is 3690-10-6, which uniquely identifies it in scientific literature and databases. This compound has garnered attention for its potential therapeutic applications, particularly in the modulation of cellular processes and its role in various disease models.

The pharmacological properties of Zebularine are primarily attributed to its ability to inhibit DNA methyltransferases (DNMTs), which are enzymes critical for maintaining epigenetic silencing of genes. By inhibiting these enzymes, Zebularine can lead to demethylation of DNA, thereby reactivating genes that have been silenced due to hypermethylation. This mechanism has made it a subject of extensive research in the context of cancer therapy, as well as other diseases where epigenetic dysregulation plays a significant role.

Recent studies have highlighted the potential of Zebularine as an anti-cancer agent. Research published in high-impact journals has demonstrated its efficacy in preclinical models of various cancers, including leukemia, breast cancer, and colorectal cancer. The compound's ability to induce differentiation and apoptosis in cancer cells, while sparing normal cells, makes it an attractive candidate for further clinical development.

In addition to its anti-cancer properties, Zebularine has shown promise in treating neurodegenerative diseases. Epigenetic alterations are known to contribute to the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Studies indicate that Zebularine can reverse these alterations by restoring normal methylation patterns, potentially leading to improved cognitive function and symptom relief.

The synthesis and characterization of Zebularine have also been subjects of interest in synthetic chemistry. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements have not only enhanced the availability of Zebularine but also opened new avenues for structural analogues with improved pharmacological profiles.

The safety profile of Zebularine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects. However, like any pharmacological agent, further clinical trials are necessary to fully understand its safety and efficacy in human populations.

The development of Zebularine-based therapies is also influenced by advancements in drug delivery systems. Nanotechnology-based delivery platforms have shown promise in enhancing the bioavailability and targeted delivery of Zebularine, potentially improving its therapeutic efficacy while reducing systemic side effects.

Future research directions for Zebularine include exploring its potential in combination therapies with other anti-cancer agents. The synergistic effects of combining epigenetic modifiers with traditional chemotherapeutic drugs could lead to more effective treatment regimens for patients with advanced-stage cancers.

The role of Zebularine in precision medicine is another emerging area of research. By identifying specific genetic and epigenetic markers associated with response or resistance to Zebularine treatment, clinicians can tailor therapy plans to individual patients, thereby optimizing treatment outcomes.

In conclusion, Zebularine (CAS No. 3690-10-6) is a multifaceted compound with significant potential in chemical biology and medicine. Its ability to modulate epigenetic processes makes it a valuable tool in the fight against cancer and neurodegenerative diseases. Ongoing research continues to uncover new applications and improve the therapeutic potential of this remarkable compound.